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Get Quote

The table below summarizes the context in which glazievine is mentioned in the searched literature, which

primarily confirms its identity and natural sources.

Context

Relevant Findings

Citation

Natural Source &
Abundance

Chemical

Classification

Biological Activity

Synthetic Route

Identified as one of the major alkaloids in Nardostachys jatamansi,
constituting approximately 35% of the total alkaloid content in an
optimized extract.

Described as a pro-aporphine alkaloid, which is a type of
isoquinoline alkaloid.

Mentioned to have potential as a tranquilizer and to exhibit activity
against hepatitis B virus and certain cancer cells (9-KB) in vitro.

A 1967 paper describes its total synthesis via phenolic oxidative
coupling of (£)-N-methylcoclaurine.

A Path Forward for Your Research
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[1] [2]
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Since the immediate search did not yield the spectral data, here are concrete steps you can take to locate the

specific NMR information for glaziovine:
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e Search Specialized Databases: The most efficient way to find detailed NMR spectra is to query
specialized chemical databases. These are typically accessible through university or corporate
subscriptions.

o SciFinder-n or Reaxys: These are comprehensive databases for chemical literature and
properties. A search for "glaziovine" will likely yield records containing curated ( *1\text{H} )
and ( 13\text{C} ) NMR data, often with solvent and frequency information.

o PubMed or Google Scholar: Use these to search for full-text articles with the keywords
"glaziovine isolation," "glaziovine NMR," or "glaziovine spectral data."

e Broaden Your Search Strategy: The 1967 synthesis paper [3], while old, is a key piece of literature.
More recent papers that cite this work, or papers on the isolation of glaziovine from new natural
sources, are highly likely to include full spectroscopic data for characterization.

¢ Analyze the Experimental Workflow: The search results do describe a modern method for
producing glaziovine in a lab setting. The following diagram outlines this established experimental
workflow for enhanced alkaloid production, within which full NMR characterization would be a critical
step for confirming the identity of the final product.
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:
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Identified Glaziovine

Experimental Workflow for Glaziovine Production

Click to download full resolution via product page

I hope this structured information helps guide your next steps. If you happen to find an NMR data set for

glaziovine from another source and would like assistance with its interpretation, please feel free to ask!
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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